Cas no 2172482-60-7 (methyl(2-methylbut-3-yn-2-yl)2-(morpholin-4-yl)ethylamine)

• Product Name: methyl(2-methylbut-3-yn-2-yl)2-(morpholin-4-yl)ethylamine
• CAS No: 2172482-60-7
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5817893
• PubChem ID: 165591032
• Update Time: 2025-06-03

methyl(2-methylbut-3-yn-2-yl)2-(morpholin-4-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• methyl(2-methylbut-3-yn-2-yl)2-(morpholin-4-yl)ethylamine
• 2172482-60-7
• EN300-1614976
• methyl(2-methylbut-3-yn-2-yl)[2-(morpholin-4-yl)ethyl]amine

• Inchi： 1S/C12H22N2O/c1-5-12(2,3)13(4)6-7-14-8-10-15-11-9-14/h1H,6-11H2,2-4H3
• InChI Key： PDJIVBJRYGTZHP-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCN(C)C(C#C)(C)C

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 15.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on methyl(2-methylbut-3-yn-2-yl)2-(morpholin-4-yl)ethylamine

Comprehensive Overview of Methyl(2-methylbut-3-yn-2-yl)2-(morpholin-4-yl)ethylamine (CAS No. 2172482-60-7)

The compound methyl(2-methylbut-3-yn-2-yl)2-(morpholin-4-yl)ethylamine (CAS No. 2172482-60-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This article delves into the molecular characteristics, synthesis pathways, and emerging trends surrounding this compound, while addressing common queries from researchers and industry professionals.

Structurally, methyl(2-methylbut-3-yn-2-yl)2-(morpholin-4-yl)ethylamine combines a morpholine ring with an alkynyl side chain, offering a versatile scaffold for further chemical modifications. The presence of both morpholin-4-yl and methylbutynyl groups contributes to its distinct physicochemical properties, such as solubility and reactivity, making it a candidate for drug discovery and material science applications. Researchers often explore its role as a building block in the synthesis of more complex molecules.

In the context of current trends, the demand for morpholine derivatives like this compound has surged due to their utility in designing bioactive molecules. A frequent question in academic forums revolves around its synthetic accessibility—whether it can be efficiently produced via one-pot reactions or catalytic methods. Recent studies highlight optimized protocols using Pd-catalyzed cross-coupling or amine alkylation techniques, which align with the broader shift toward sustainable chemistry.

Another hot topic is the compound’s potential in central nervous system (CNS) drug development. The morpholine moiety is known to enhance blood-brain barrier permeability, a feature highly sought after in neurological therapeutics. Discussions on platforms like ResearchGate often focus on whether methyl(2-methylbut-3-yn-2-yl)2-(morpholin-4-yl)ethylamine could serve as a precursor for neuroprotective agents or receptor modulators.

From an industrial perspective, scalability remains a critical concern. Companies specializing in custom synthesis frequently inquire about the compound’s stability under storage conditions and commercial availability. Analytical data, including HPLC purity and spectroscopic profiles (NMR, MS), are often requested to ensure quality control in large-scale production.

Environmental and regulatory aspects also play a role in its adoption. While not classified as hazardous, its biodegradability and ecotoxicological impact are subjects of ongoing research. This aligns with the growing emphasis on green chemistry principles, where users search for solvent-free synthesis or low-waste processes involving such intermediates.

In summary, methyl(2-methylbut-3-yn-2-yl)2-(morpholin-4-yl)ethylamine (CAS No. 2172482-60-7) represents a multifaceted compound bridging academic curiosity and industrial utility. Its relevance to drug design, catalysis, and sustainable chemistry ensures its place in contemporary scientific discourse, answering pressing questions while opening new avenues for exploration.